Cas no 1171386-20-1 (3-(2-{2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)-1-phenylurea)

• Product Name: 3-(2-{2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)-1-phenylurea
• CAS No: 1171386-20-1
• MF: C₁₇H₁₉N₇O
• MW: 337.379061937332
• CID: 6060007
• PubChem ID: 30868221
• Update Time: 2025-06-20

3-(2-{2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)-1-phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-(2-{2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)-1-phenylurea
• 3-(2-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)-1-phenylurea
• SR-01000923390
• SR-01000923390-1
• F5563-0001
• 1-(2-((2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)-3-phenylurea
• 1171386-20-1
• 1-[2-[(2-methyl-6-pyrazol-1-ylpyrimidin-4-yl)amino]ethyl]-3-phenylurea
• AKOS024513683
• VU0647296-1

• Inchi： 1S/C17H19N7O/c1-13-21-15(12-16(22-13)24-11-5-8-20-24)18-9-10-19-17(25)23-14-6-3-2-4-7-14/h2-8,11-12H,9-10H2,1H3,(H,18,21,22)(H2,19,23,25)
• InChI Key： IXAHBMYISPLCEB-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=CC=1)NCCNC1C=C(N=C(C)N=1)N1C=CC=N1

Computed Properties

• Exact Mass: 337.16510826g/mol
• Monoisotopic Mass: 337.16510826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 96.8Ų

Additional information on 3-(2-{2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)-1-phenylurea

Introduction to 3-(2-{2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)-1-phenylurea (CAS No. 1171386-20-1)

3-(2-{2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)-1-phenylurea, with the CAS number 1171386-20-1, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of urea derivatives and is characterized by its unique structural features, which include a pyrimidine ring, a pyrazole moiety, and a phenyl group. These structural elements contribute to its potential biological activities and therapeutic applications.

The development of 3-(2-{2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)-1-phenylurea has been driven by its promising pharmacological properties. Recent studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer activities, making it a valuable candidate for further investigation in drug discovery and development.

In terms of its chemical structure, the compound features a central urea linkage that connects a substituted phenyl group and an aminoalkyl chain. The aminoalkyl chain is further functionalized with a 2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl group, which imparts specific biological activities. The pyrimidine ring is known for its involvement in various biological processes, including DNA synthesis and cell signaling pathways. The pyrazole moiety, on the other hand, is often associated with anti-inflammatory and analgesic properties.

The synthesis of 3-(2-{2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)-1-phenylurea typically involves multi-step reactions, starting from readily available starting materials. Key steps in the synthesis include the formation of the pyrimidine ring, the introduction of the pyrazole moiety, and the final coupling reaction to form the urea linkage. The synthetic route is designed to optimize yield and purity while minimizing potential side reactions.

Recent research has focused on elucidating the mechanism of action of 3-(2-{2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)-1-phenylurea. Studies have shown that this compound can selectively inhibit specific enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has been found to induce apoptosis in cancer cells by modulating key signaling pathways, such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway.

In preclinical studies, 3-(2-{2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)-1-phenylurea has demonstrated significant efficacy in various disease models. For instance, it has shown promising results in reducing inflammation in animal models of arthritis and colitis. Furthermore, it has exhibited potent anti-tumor activity in both in vitro and in vivo cancer models, including breast cancer, lung cancer, and colon cancer.

The safety profile of 3-(2-{2-methyl-6-(1H-pyrazol-1-y l)pyrimidin -4 - ylamino } eth yl ) - 1 - phen yl urea has also been evaluated in preclinical studies. Toxicity assessments have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, further studies are needed to fully characterize its safety profile in humans.

In conclusion, 3-(2-{2-methyl - 6 -( 1 H - pyr az ol - 1 - yl ) p y rim idin - 4 - ylamino } eth yl ) - 1 - phen yl urea (CAS No. 1171386 - 20 - 1) represents a promising compound with potential applications in the treatment of inflammatory diseases and cancer. Its unique chemical structure and pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research aims to optimize its formulation and delivery methods to enhance its efficacy and safety for clinical use.